Cas no 1989671-47-7 (1,2,3,4,7,8-Hexahydro-1,7-naphthyridin-8-one hydrochloride)

• Product Name: 1,2,3,4,7,8-Hexahydro-1,7-naphthyridin-8-one hydrochloride
• CAS No: 1989671-47-7
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• MDL: MFCD30344833
• CID: 4632973
• PubChem ID: 122164536
• Update Time: 2025-06-08

1,2,3,4,7,8-Hexahydro-1,7-naphthyridin-8-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,7,8-hexahydro-1,7-naphthyridin-8-one hydrochloride
• 1,2,3,4,7,8-Hexahydro-1,7-naphthyridin-8-one hydrochloride

• MDL： MFCD30344833
• Inchi： 1S/C8H10N2O.ClH/c11-8-7-6(3-5-10-8)2-1-4-9-7;/h3,5,9H,1-2,4H2,(H,10,11);1H
• InChI Key： IQWCJIFZECOLNY-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=C(C=CN1)CCCN2

Computed Properties

• Exact Mass: 186.0559907 g/mol
• Monoisotopic Mass: 186.0559907 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• Molecular Weight: 186.64

Additional information on 1,2,3,4,7,8-Hexahydro-1,7-naphthyridin-8-one hydrochloride

Introduction to 1,2,3,4,7,8-Hexahydro-1,7-naphthyridin-8-one hydrochloride (CAS No. 1989671-47-7)

1,2,3,4,7,8-Hexahydro-1,7-naphthyridin-8-one hydrochloride, identified by the CAS number 1989671-47-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class of heterocyclic structures, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug development.

The molecular structure of 1,2,3,4,7,8-Hexahydro-1,7-naphthyridin-8-one hydrochloride consists of a fused bicyclic system with a six-membered saturated ring connected to a seven-membered aromatic ring. The presence of an amide group at the 8-position and the hydrochloride counterion at the 8-position contributes to its unique chemical properties and reactivity. This structural framework allows for multiple interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological processes.

In recent years, there has been a surge in research focusing on naphthyridine derivatives due to their broad spectrum of pharmacological activities. Studies have demonstrated that compounds within this class exhibit potential in treating neurological disorders, infectious diseases, and cancer. Specifically, 1,2,3,4,7,8-Hexahydro-1,7-naphthyridin-8-one hydrochloride has shown promise in preclinical studies as a modulator of certain key enzymes involved in metabolic pathways. Its ability to interact with these enzymes suggests that it could serve as a lead compound for the development of novel therapeutic agents.

The synthesis of 1,2,3,4,7,8-Hexahydro-1,7-naphthyridin-8-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the naphthyridine core through cyclization reactions followed by functional group modifications to introduce the amide and hydrochloride components. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve the desired structural complexity.

One of the most compelling aspects of 1,2,3,4,7,8-Hexahydro-1-naphthyridinone hydrochloride (CAS No. 1989671-47-7) is its potential as a scaffold for drug design. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance， modifications at the 5-position or 6-position have been explored to improve binding affinity to specific biological targets. These efforts highlight the versatility of naphthyridine derivatives in addressing unmet medical needs.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1，2，3，4，7，8-Hexahydro-l，7-naphthyridin-l0-one hydrochloride。 Molecular docking studies and virtual screening techniques allow researchers to predict binding interactions between this compound and potential target proteins with high accuracy. This approach has streamlined the identification of promising candidates for further experimental validation.

The pharmacokinetic profile of l，2，3，4，7，8-Hexahydro-l，l0-naphthyridin-l0-one hydrochloride (CAS No. 198967147-7) is another critical area of investigation。 Preliminary data suggest that this compound exhibits favorable absorption， distribution، metabolism، and excretion (ADME) properties， making it suitable for oral administration。 Additionally， its stability under various storage conditions enhances its practicality for clinical trials and commercialization.

Given its promising preclinical data， l ，2 ，3 ，4 ，l0 ，l0 -Hexahydro - l ，10 -naph thy rid ine - l0 -one hy droch lor ide ( CAS No . 19896 71 -47 -7) is poised to enter later stages of drug development。 Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide。 The compound’s potential applications span across multiple therapeutic areas， underscoring its significance in modern medicinal chemistry。

In conclusion ， l ，2 ，3 ，4 ，l0 ，l0 -Hexahydro-l ，10 -naph thy rid ine - l0 -one hy droch lor ide ( CAS No . 19896 71 -47 -7) represents a compelling example of how structural innovation can lead to novel therapeutics 。 Its unique chemical properties ， coupled with encouraging preliminary data ， position it as a valuable asset in ongoing pharmaceutical research 。 As scientists continue to unravel its full potential ， this compound holds great promise for addressing complex diseases and improving patient outcomes。